Cas no 126335-04-4 (2-Propenoic acid,3-[(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)thio]-, methyl ester)

2-Propenoic acid,3-[(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)thio]-, methyl ester structure
126335-04-4 structure
Product Name:2-Propenoic acid,3-[(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)thio]-, methyl ester
CAS No:126335-04-4
MF:C12H12N4O2S
MW:276.314280509949
CID:205512
PubChem ID:6449598
Update Time:2025-04-19

2-Propenoic acid,3-[(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)thio]-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid,3-[(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)thio]-, methyl ester
    • methyl 3-[(4-amino-5-phenyl-1,2,4-triazol-3-yl)sulfanyl]prop-2-enoate
    • BRN 4263541
    • 126335-04-4
    • 4-Amino-3-methoxycarbonylvinylthio-5-phenyl-1,2,4-triazole
    • Methyl 3-((4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)thio)-2-propenoate
    • 2-Propenoic acid, 3-((4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)thio)-, methyl ester
    • Inchi: 1S/C12H12N4O2S/c1-18-10(17)7-8-19-12-15-14-11(16(12)13)9-5-3-2-4-6-9/h2-8H,13H2,1H3/b8-7+
    • InChI Key: RLNQCCVTUCBATR-BQYQJAHWSA-N
    • SMILES: S(/C=C/C(=O)OC)C1=NN=C(C2C=CC=CC=2)N1N

Computed Properties

  • Exact Mass: 276.068
  • Monoisotopic Mass: 276.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.7
  • Topological Polar Surface Area: 108Ų

Experimental Properties

  • Density: 1.35
  • Boiling Point: 502°Cat760mmHg
  • Flash Point: 257.4°C
  • Refractive Index: 1.655
  • PSA: 108.33000
  • LogP: 2.01890
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